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Compound of Interest

Compound Name: Taurine-13C2

CAS No.: 70155-54-3

Cat. No.: B1421554

Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Taurine-13C2. The following information is intended for

researchers, scientists, and drug development professionals to ensure the safe and effective

use of this stable isotope-labeled compound.

Physicochemical and Safety Data
For quick reference, the key quantitative data for Taurine-13C2 is summarized in the tables

below.

Table 1: Physical and Chemical Properties
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Property Value

Chemical Formula ¹³C₂H₇NO₃S[1]

Molecular Weight 127.13 g/mol [1][2]

Appearance Solid

Melting Point >300 °C

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥98% (CP)

Table 2: Hazard Identification and Classifications

Hazard Classification GHS-US

Skin Irritation Category 2[3]

Eye Irritation Category 2A[3]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)[3][4]

Personal Protective Equipment (PPE)
To ensure personal safety and prevent contamination, the following PPE is mandatory when

handling Taurine-13C2.

Table 3: Required Personal Protective Equipment
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles
ANSI Z87.1 compliant[5]

Hand Protection Nitrile Gloves
Disposable, inspect before

use[6]

Body Protection Laboratory Coat Standard

Respiratory Protection Dust Mask (e.g., N95)
Recommended when handling

powder

Operational Protocol: Step-by-Step Handling
Procedure
Follow these steps for the safe handling of Taurine-13C2 in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated. For handling larger quantities or if there is a risk of

aerosolization, a chemical fume hood is recommended.[7]

Designate a specific area for handling the compound to prevent cross-contamination.[7]

Ensure that an eyewash station and safety shower are readily accessible.[8]

2. Donning Personal Protective Equipment (PPE):

Before handling the compound, put on all required PPE as specified in Table 3.

3. Weighing and Preparation of Solutions:

When weighing the solid compound, do so in a draft-shielded balance or a fume hood to

minimize the risk of aerosolization.[7]

Handle the compound carefully to avoid creating dust.[3]

4. Handling and Experimental Use:
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Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in the laboratory.[7]

Wash hands thoroughly after handling the compound.[7]

5. Storage:

Store Taurine-13C2 at room temperature, away from light and moisture.[2][3]

Keep the container tightly closed in a dry and well-ventilated place.[3]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Taurine-13C2 and any associated waste is crucial to prevent environmental

contamination.

1. Waste Segregation:

Collect waste containing Taurine-13C2 in a designated, properly labeled, and suitable,

closed container.[3]

2. Disposal of Unused Product:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]

The disposal procedures are generally the same as for the unlabeled compound.[7]

3. Contaminated Materials:

Dispose of contaminated labware (e.g., vials, pipette tips) and PPE (e.g., gloves) as

chemical waste in accordance with local, state, and federal regulations.[7]

4. Spill Decontamination:

In case of a spill, wear appropriate PPE.[7]

Sweep up the solid material, taking care not to create dust, and place it in a suitable

container for disposal.[3]
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Clean the spill area with soap and water.[7]

Workflow for Safe Handling of Taurine-13C2
The following diagram illustrates the procedural flow for safely handling Taurine-13C2 from

preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Safety_considerations_for_handling_stable_isotope_labeled_thymidine.pdf
https://www.benchchem.com/product/b1421554/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-taurine-13c2
https://www.benchchem.com/product/b1421554/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-taurine-13c2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Post-Handling & Disposal

Spill Response

Prepare well-ventilated work area

Verify eyewash & safety shower access

Don appropriate PPE

Weigh compound in fume hood

Prepare solution

Conduct experiment

Decontaminate work surfaces

Segregate waste

Dispose of waste via licensed contractor

Contain spill

Clean up with appropriate materials

Dispose of spill waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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